Cas no 1219130-55-8 (8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one)

• Product Name: 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one
• CAS No: 1219130-55-8
• MF: C₁₅H₁₈BNO₃
• MW: 271.119324207306
• MDL: MFCD18427667
• CID: 3165326
• PubChem ID: 67303777
• Update Time: 2025-11-02

8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one
• 1219130-55-8
• DB-108282
• 8-(4,4,5,5-Tetramethyl[1,3,2]dioxaborolan-2-yl)quinolin-2(1H)-one
• 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-quinolin-2-one
• 2(1H)-Quinolinone, 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 8-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one
• F95435
• PBVHCKNOXJJGRV-UHFFFAOYSA-N
• SB71999
• SCHEMBL2171238
• MFCD18427667
• AKOS025146764
• CS-0369224
• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroquinolin-2-one
• 969-032-9

• MDL： MFCD18427667
• Inchi： 1S/C15H18BNO3/c1-14(2)15(3,4)20-16(19-14)11-7-5-6-10-8-9-12(18)17-13(10)11/h5-9H,1-4H3,(H,17,18)
• InChI Key： PBVHCKNOXJJGRV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C=CC(NC=23)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1379736g/mol
• Monoisotopic Mass: 271.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one

Comprehensive Guide to 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one (CAS No. 1219130-55-8): Properties, Applications, and Market Insights

8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one (CAS 1219130-55-8) is a highly specialized boron-containing heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This quinoline derivative features a dioxaborolane functional group, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists in academic and industrial settings.

The molecular structure of this compound combines the electron-rich quinoline core with the versatile boronic ester moiety, creating unique reactivity patterns that researchers are actively exploring. Recent publications in journals like Organic Letters and Advanced Synthesis & Catalysis highlight its growing importance in medicinal chemistry, particularly for developing kinase inhibitors and other targeted therapies – a hot topic in drug discovery circles.

From a physicochemical perspective, 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one typically appears as a white to off-white crystalline powder with good stability under inert conditions. Its boron content (approximately 4.5% by mass) makes it valuable for Boron Neutron Capture Therapy (BNCT) research, an emerging area in cancer treatment that has seen increased search volume in scientific databases.

The synthetic utility of this compound stems from its air-stable boronic ester group, which overcomes many handling challenges associated with traditional boronic acids. This property answers a common query among researchers about stable boron reagents for transition metal-catalyzed reactions. The tetramethyl substitution on the dioxaborolane ring enhances both the compound's stability and solubility in organic solvents, addressing another frequent concern in cross-coupling reaction optimization.

In material science applications, this quinoline derivative has shown promise in developing organic electronic materials, particularly as a building block for π-conjugated systems. Its ability to participate in polymerization reactions while maintaining electronic properties makes it relevant for OLED and OFET research – areas experiencing growing interest in renewable energy and flexible electronics sectors.

The global market for specialty boron compounds like 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one has grown steadily, with increasing demand from pharmaceutical intermediates and advanced material sectors. Market analysts note particular growth in Asia-Pacific regions, where contract research organizations and generic drug manufacturers are actively sourcing such high-value building blocks.

Quality control of CAS 1219130-55-8 typically involves HPLC purity analysis, 1H/13C NMR verification, and mass spectrometry – techniques frequently searched by quality assurance professionals. Reputable suppliers provide certificates of analysis with detailed spectroscopic data, addressing a key concern among purchasers of research chemicals.

Storage recommendations for this compound emphasize protection from moisture and oxygen, with optimal conditions being argon-filled containers at 2-8°C. These handling protocols respond to common questions about boronic ester stability in research forums and chemical discussion groups.

Recent patent literature reveals innovative applications of 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design – two cutting-edge areas in drug discovery that have generated substantial search traffic in scientific databases. The compound's bifunctional reactivity allows simultaneous modification of both the quinoline and boronic ester moieties, enabling diverse structure-activity relationship studies.

For researchers considering scale-up synthesis of this compound, recent advances in continuous flow chemistry have demonstrated improved yields and safety profiles compared to traditional batch methods – addressing a trending topic in process chemistry optimization. The cost-effectiveness of large-scale production remains an active area of investigation, with several fine chemical manufacturers reporting improved synthetic routes in the past two years.

Environmental and regulatory aspects of CAS 1219130-55-8 follow standard protocols for laboratory chemicals, with particular attention to boron-containing waste management. These considerations answer frequent queries about green chemistry approaches to handling organoboron compounds in research settings.

The scientific community continues to explore new derivatives of 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1h)-one, particularly modifications to the quinoline core and boronic ester groups. These investigations respond to the growing demand for tailor-made building blocks in drug discovery and material science, making this compound a valuable subject for ongoing research and development efforts.